Cas no 1008193-38-1 (Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate)

• Product Name: Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate
• CAS No: 1008193-38-1
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 5320466
• Update Time: 2025-10-30

Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-{2-[(2-PHENYLBUTANOYL)OXY]ACETAMIDO}BENZOATE
• ethyl 2-({[(2-phenylbutanoyl)oxy]acetyl}amino)benzoate
• ethyl 2-[[2-(2-phenylbutanoyloxy)acetyl]amino]benzoate
• ethyl 2-(2-((2-phenylbutanoyl)oxy)acetamido)benzoate
• STL194583
• Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate

• Inchi： 1S/C21H23NO5/c1-3-16(15-10-6-5-7-11-15)20(24)27-14-19(23)22-18-13-9-8-12-17(18)21(25)26-4-2/h5-13,16H,3-4,14H2,1-2H3,(H,22,23)
• InChI Key： WYFIVFYZOQXBFJ-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1C(=O)OCC)=O)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 501
• XLogP3: 4.3
• Topological Polar Surface Area: 81.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate

Comprehensive Overview of Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate (CAS No. 1008193-38-1)

Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate, with the CAS number 1008193-38-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative is characterized by its unique molecular structure, which combines a benzoate core with a phenylbutanoyloxyacetamido side chain. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The growing interest in Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its ability to serve as a building block for bioactive molecules, which aligns with the current trend toward personalized medicine and targeted therapies. The compound's CAS No. 1008193-38-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key features of Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate is its structural flexibility, which allows for modifications to enhance solubility, bioavailability, or binding affinity. This adaptability is crucial in addressing modern challenges in drug development, such as overcoming drug resistance or improving pharmacokinetic profiles. The compound's long chemical name may seem daunting, but it precisely describes its intricate architecture, making it a subject of interest for chemists and pharmacologists alike.

In the context of sustainability and green chemistry, Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate has also been explored for its potential in environmentally friendly synthesis routes. Researchers are investigating catalytic methods to produce this compound with minimal waste, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. The CAS No. 1008193-38-1 is often associated with studies on atom economy and renewable feedstocks.

Another area of interest is the compound's role in the development of small-molecule inhibitors, which are increasingly sought after in oncology and immunology. The phenylbutanoyloxyacetamido moiety in its structure provides a scaffold for interactions with biological targets, making it a promising candidate for drug design. This has led to a surge in searches for Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate in conjunction with terms like "kinase inhibitors" and "enzyme modulators."

From a technical standpoint, the synthesis of Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate involves multi-step organic reactions, including esterification and amidation. The compound's purity and yield are critical factors, as they directly impact its utility in downstream applications. Analytical techniques such as HPLC and NMR are commonly employed to characterize CAS No. 1008193-38-1, ensuring compliance with rigorous quality standards.

The pharmaceutical industry's shift toward high-throughput screening and fragment-based drug discovery has further elevated the importance of compounds like Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate. Its modular structure allows for rapid diversification, enabling researchers to explore vast chemical space efficiently. This aligns with the demand for faster, more cost-effective drug development pipelines.

In summary, Ethyl 2-{2-[(2-phenylbutanoyl)oxy]acetamido}benzoate (CAS No. 1008193-38-1) represents a fascinating intersection of chemistry and biology. Its applications span from drug discovery to sustainable synthesis, making it a compound of enduring relevance. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and medicine.